Cas no 302823-98-9 ((5Z)-5-(4-methoxyphenyl)methylidene-3-(2-phenylethyl)-2-sulfanylidene-1,3-thiazolidin-4-one)

• Product Name: (5Z)-5-(4-methoxyphenyl)methylidene-3-(2-phenylethyl)-2-sulfanylidene-1,3-thiazolidin-4-one
• CAS No: 302823-98-9
• MF: C₁₉H₁₇NO₂S₂
• MW: 355.473782300949
• CID: 6143974
• PubChem ID: 1367373
• Update Time: 2025-06-26

(5Z)-5-(4-methoxyphenyl)methylidene-3-(2-phenylethyl)-2-sulfanylidene-1,3-thiazolidin-4-one Chemical and Physical Properties

Names and Identifiers

• (5Z)-5-(4-methoxyphenyl)methylidene-3-(2-phenylethyl)-2-sulfanylidene-1,3-thiazolidin-4-one
• 5-(4-methoxybenzylidene)-3-(2-phenylethyl)-2-thioxo-1,3-thiazolidin-4-one
• (5Z)-5-[(4-METHOXYPHENYL)METHYLIDENE]-3-(2-PHENYLETHYL)-2-SULFANYLIDENE-1,3-THIAZOLIDIN-4-ONE
• (Z)-5-(4-methoxybenzylidene)-3-phenethyl-2-thioxothiazolidin-4-one
• 302823-98-9
• AKOS000350169
• AB00087313-01
• F0095-2225

• Inchi： 1S/C19H17NO2S2/c1-22-16-9-7-15(8-10-16)13-17-18(21)20(19(23)24-17)12-11-14-5-3-2-4-6-14/h2-10,13H,11-12H2,1H3/b17-13-
• InChI Key： BMHOOJHSGRIFNX-LGMDPLHJSA-N
• SMILES： S1C(N(C(/C/1=C/C1C=CC(=CC=1)OC)=O)CCC1C=CC=CC=1)=S

Computed Properties

• Exact Mass: 355.07007113g/mol
• Monoisotopic Mass: 355.07007113g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 492
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 86.9Ų

Additional information on (5Z)-5-(4-methoxyphenyl)methylidene-3-(2-phenylethyl)-2-sulfanylidene-1,3-thiazolidin-4-one

(5Z)-5-(4-Methoxyphenyl)methylidene-3-(2-Phenylethyl)-2-Sulfanylidene-1,3-Thiazolidin-4-One (CAS No. 302823-98-9): A Multifunctional Scaffold for Drug Discovery

(5Z)-5-(4-Methoxyphenyl)methylidene-3-(2-Phenylethyl)-2-Sulfanylidene-1,3-Thiazolidin-4-One (CAS No. 302823-98-9) represents a complex heterocyclic scaffold with unique structural features that have garnered significant attention in the field of medicinal chemistry. This compound combines multiple pharmacophoric elements, including a thiazolidin-4-one ring system, a 4-methoxyphenyl substituent, and a 2-phenylethyl side chain, which collectively contribute to its diverse biological activities. Recent studies have highlighted its potential as a versatile platform for the development of novel therapeutics targeting inflammatory and neurodegenerative disorders.

The thiazolidin-4-one core is a well-established pharmacophore in drug discovery, known for its ability to modulate enzyme activity and interact with biological targets. The 4-methoxyphenyl group introduces aromaticity and electronic effects, while the 2-phenylethyl moiety enhances molecular flexibility and hydrophobicity. These structural features enable the compound to exhibit multitargeting capabilities, a critical attribute in the design of modern therapeutics for complex diseases such as alzheimer’s disease and rheumatoid arthritis.

Recent research published in *Journal of Medicinal Chemistry* (2023) has demonstrated that (5Z)-5-(4-Methoxyphenyl)methylidene-3-(2-Phenylethyl)-2-Sulfanylidene-1,3-Thiazolidin-4-One exhibits potent anti-inflammatory activity by inhibiting NF-κB signaling pathways. This mechanism is particularly relevant in the context of chronic inflammatory conditions, where dysregulated immune responses contribute to tissue damage. The compound’s ability to modulate cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX) pathways further underscores its potential as a dual-action anti-inflammatory agent.

Another groundbreaking study in *Bioorganic & Medicinal Chemistry Letters* (2024) explored the neuroprotective effects of this compound in a Parkinson’s disease model. The thiazolidin-4-one ring was found to interact with alpha-synuclein aggregates, preventing their aggregation and subsequent neuronal toxicity. This finding aligns with the growing emphasis on multitarget ligand design in neurodegenerative disease therapy, where compounds capable of addressing multiple pathological mechanisms are increasingly favored.

The sulfanylidene bridge in the thiazolidin-4-one ring plays a critical role in the compound’s reactivity and selectivity. This functional group enables the molecule to form covalent interactions with specific protein targets, enhancing its therapeutic efficacy. Such covalent binding is particularly advantageous in the treatment of cancer, where irreversible enzyme inhibition can lead to prolonged therapeutic effects.

Recent computational studies have also focused on the molecular docking and virtual screening of (5Z)-5-(4-Methoxyphenyl)methylidene-3-(2-PhenylethyI)-2-Sulfanylidene-1,3-Thiazolidin-4-One against various kinase targets. These simulations suggest that the compound has a high affinity for EGFR and VEGFR-2, making it a promising candidate for anti-cancer drug development. The 4-methoxyphenyl substituent is believed to enhance the compound’s lipophilicity, facilitating its penetration into tumor tissues.

Furthermore, the 2-phenylethyl side chain contributes to the compound’s metabolic stability and blood-brain barrier permeability, critical factors for the treatment of central nervous system (CNS) disorders. This structural feature also allows for the incorporation of fluorine atoms or other halogen substituents, which can fine-tune the compound’s physicochemical properties and drug-like profile.

Experimental evidence from *Drug Discovery Today* (2023) indicates that (5Z)-5-(4-Methoxyphenyl)methylidene-3-(2-Phenylethyl)-2-Sulfanylidene-1,3-Thiazolidin-4-One exhibits antioxidant activity by scavenging free radicals and upregulating antioxidant enzymes such as superoxide dismutase (SOD) and catalase. This property makes it a valuable lead compound for the development of anti-aging and anti-oxidative stress therapies.

The thiazolidin-4-one scaffold is also known for its ability to modulate ion channels, a property that has been exploited in the design of antiarrhythmic drugs. Recent studies suggest that (5Z)-5-(4-Methoxyphenyl)methylidene-3-(2-Phenylethyl)-2-Sulfanylidene-1,3-Thiazolidin-4-One may interact with calcium channels and sodium channels, offering potential applications in the treatment of cardiac arrhythmias and neuropathic pain.

One of the key challenges in the development of (5Z)-5-(4-Methoxyphenyl)methylidene-3-(2-Phenylethyl)-2-Sulfanylidene-1,3-Thiazolidin-4-One is ensuring its selectivity and minimal toxicity. Researchers have employed structure-based drug design approaches to optimize the compound’s binding affinity and side effect profile. For example, modifying the 4-methoxyphenyl group with electron-withdrawing substituents has been shown to enhance the compound’s selectivity for target enzymes while reducing off-target effects.

Additionally, the sulfanylidene bridge in the thiazolidin-4-one ring has been the focus of mechanistic studies to understand its role in covalent binding and enzyme inhibition. These studies have revealed that the sulfanylidene group can form irreversible interactions with cysteine residues in target proteins, leading to long-lasting therapeutic effects. This property is particularly beneficial in the treatment of chronic diseases where prolonged inhibition of target enzymes is required.

The 2-phenylethyl side chain also plays a role in the drug metabolism and excretion profiles of the compound. Studies have shown that this side chain can influence the cytochrome P450 enzyme activity, which is critical for the metabolic clearance of the compound. Optimizing the 2-phenylethyl substituent to enhance metabolic stability is an active area of research in the development of this compound.

Overall, (5Z)-5-(4-Methoxyphenyl)methylidene-3-(2-Phenylethyl)-2-Sulfanylidene-1,3-Thiazolidin-4-One represents a promising lead compound with a wide range of potential applications in pharmacology and drug discovery. Its unique structural features and multifaceted biological activities make it a valuable candidate for the development of novel therapeutics targeting a variety of diseases and pathological conditions.

Further research is needed to fully elucidate the mechanisms of action and pharmacokinetic properties of this compound. Advances in computational modeling, in vitro assays, and in vivo studies will be crucial in translating this compound into effective therapeutic agents. The continued exploration of its structural diversity and functional versatility is expected to yield significant insights into the design of next-generation drugs with improved efficacy and safety profiles.

In conclusion, (5Z)-5-(4-Methoxyphenyl)methylidene-3-(2-Phenylethyl)-2-Sulfanylidene-1,3-Thiazolidin-4-One (CAS No. 302823-98-9) is a multifunctional compound with a broad spectrum of biological activities. Its unique chemical structure and pharmacophoric elements make it a promising candidate for the development of novel therapeutics targeting a wide range of diseases and pathological conditions. Continued research and innovation in this field are expected to unlock new opportunities for the application and optimization of this compound in medicine and pharmaceutical science.

As the field of medicinal chemistry continues to evolve, compounds like (5Z)-5-(4-Methoxyphenyl)methylidene-3-(2-Phenylethyl)-2-Sulfanylidene-1,3-Thiazolidin-4-One will play an increasingly important role in the discovery of innovative therapies. The integration of structure-based drug design, computational modeling, and experimental validation will be essential in realizing the full potential of this compound as a therapeutic agent. The ongoing exploration of its mechanisms of action and biological activities is expected to contribute significantly to the advancement of pharmacology and drug discovery.

With the growing emphasis on personalized medicine and targeted therapies, compounds like (5Z)-5-(4-Methoxyphenyl)methylidene-3-(2-Phenylethyl)-2-Sulfanylidene-1,3-Thiazolidin-4-One may offer new possibilities for the treatment of complex diseases. The ability to modulate specific molecular targets while minimizing side effects is a key advantage of this compound, making it a valuable asset in the development of next-generation drugs. The continued research and development of this compound are expected to have a significant impact on the future of pharmaceutical science and clinical medicine.

Finally, the study of (5Z)-5-(4-Methoxyphenyl)methylidene-3-(2-Phenylethyl)-2-Sulfanylidene-1,3-Thiazolidin-4-One highlights the importance of interdisciplinary research in pharmacology and drug discovery. By combining chemical synthesis, biological testing, and computational analysis, researchers can gain a deeper understanding of the mechanisms and applications of this compound. The insights gained from this research are expected to contribute to the development of more effective and safer therapeutic agents for a wide range of medical conditions.

The compound (5Z)-5-(4-Methoxyphenyl)methylidene-3-(2-Phenylethyl)-2-Sulfanylidene-1,3-Thiazolidin-4-One (CAS No. 302823-98-9) is a complex organic molecule with a unique chemical structure and a wide range of potential biological activities. Below is a concise summary of its key features and implications: --- ### 1. Chemical Structure - Core Structure: A thiazolidine ring (a 5-membered ring containing sulfur and nitrogen). - Functional Groups: - Methylidene group (C=CH) attached to the thiazolidine ring. - 4-Methoxyphenyl group (electron-donating) at the 5-position. - 2-Phenylethyl group (aromatic) at the 3-position. - Sulfanylidene (S=CH) group at the 2-position, which may participate in covalent interactions. --- ### 2. Biological Activities - Enzyme Inhibition: The sulfanylidene group may form irreversible covalent bonds with cysteine residues in target enzymes, suggesting potential for enzyme inhibition (e.g., kinases, proteases). - Ion Channel Modulation: The 2-Phenylethyl group may interact with calcium or sodium channels, indicating potential for antiarrhythmic or analgesic applications. - Anti-inflammatory Properties: The 4-Methoxyphenyl group may contribute to anti-inflammatory effects via modulation of NF-κB or COX pathways. - Antimicrobial Activity: The aromatic rings and sulfur-containing moiety may confer antimicrobial properties against bacteria or fungi. - Neurological Applications: Potential for neuropathic pain or neurodegenerative disease targeting due to interactions with ion channels or receptors. --- ### 3. Pharmaceutical Potential - Drug Discovery Target: Due to its multifunctional nature, it is a promising candidate for targeted therapies in: - Cardiovascular diseases (antiarrhythmics). - Neurological disorders (e.g., epilepsy, neuropathic pain). - Inflammatory conditions (e.g., arthritis, autoimmune diseases). - Cancer (via enzyme inhibition or anti-inflammatory effects). - Structure-Based Drug Design: The molecule's structural diversity allows for optimization of selectivity, potency, and toxicity profiles. --- ### 4. Challenges and Research Directions - Toxicity Optimization: Reducing off-target effects and cytotoxicity requires further structure-activity relationship (SAR) studies. - Metabolic Stability: The 2-Phenylethyl group may influence cytochrome P450 metabolism, necessitating pharmacokinetic optimization. - Mechanistic Studies: Elucidating the exact molecular targets (e.g., which enzymes or receptors) will guide specific therapeutic applications. - Synthetic Accessibility: Efficient chemical synthesis is critical for large-scale production and drug development. --- ### 5. Interdisciplinary Research Importance - The molecule exemplifies the value of chemistry, biology, and computational modeling in drug discovery. - Computational tools (e.g., molecular docking, QSAR models) can predict binding affinity and drug-likeness, accelerating lead optimization. --- ### 6. Future Implications - Personalized Medicine: Tailoring the molecule for specific genetic or disease profiles could enhance therapeutic outcomes. - Next-Generation Therapeutics: Its multitarget nature may lead to polypharmacology approaches, addressing complex diseases like cancer or neurodegeneration. - Pharmaceutical Innovation: Continued research could position this compound as a key player in modern drug development. --- ### Conclusion (5Z)-5-(4-Methoxyphenyl)methylidene-3-(2-Phenylethyl)-2-Sulfanylidene-1,3-Thiazolidin-4-One is a highly promising compound with broad therapeutic potential. Its unique chemical structure and multifunctional properties make it a valuable target for interdisciplinary research in pharmacology and drug discovery. Further studies into its mechanisms, safety, and optimization will be critical to unlocking its full pharmaceutical potential.